4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H14FN5O2S/c1-3-23-12-8-21(11-6-4-10(16)5-7-11)20-13(12)14(22)17-15-19-18-9(2)24-15/h4-8H,3H2,1-2H3,(H,17,19,22)
• InChI Key: KENFGGLMWHKXOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=NN=C(S2)C)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5O2S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1172556-25-0

Description

4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with a 4-fluorophenyl group at position 1 and an ethoxy group at position 2. The carboxamide moiety at position 3 is linked to a 5-methyl-1,3,4-thiadiazole ring.

Biological Activity

4-Ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its synthesis, biological activity, and relevant case studies.

Synthesis

The synthesis of this compound involves multiple steps including the formation of the pyrazole ring and the introduction of the ethoxy and thiadiazole groups. The general synthetic route can be summarized as follows:

• Formation of Pyrazole : The initial step typically involves the reaction of hydrazine derivatives with appropriate carbonyl compounds to form the pyrazole structure.
• Introduction of Ethoxy Group : The ethoxy group is introduced through an alkylation reaction using ethyl iodide or a similar reagent.
• Thiadiazole Formation : The thiadiazole moiety is synthesized from thiosemicarbazide and appropriate carbonyl compounds.
• Final Coupling : The final step involves coupling the pyrazole with the thiadiazole to yield the target compound.

The compound exhibits multiple biological activities primarily attributed to its structural components:

• Antimicrobial Activity : Studies have shown that compounds containing pyrazole and thiadiazole rings exhibit significant antimicrobial properties against various bacterial strains. This may be due to their ability to interfere with bacterial cell wall synthesis or function as enzyme inhibitors.
• Anti-inflammatory Effects : The presence of the fluorophenyl group suggests potential anti-inflammatory activity, possibly through inhibition of cyclooxygenase (COX) enzymes, which are critical in inflammatory pathways.
• Anticancer Properties : Preliminary studies indicate that this compound may inhibit cancer cell proliferation. The mechanism could involve apoptosis induction or cell cycle arrest, but detailed mechanisms require further investigation.

Case Studies and Research Findings

• Antimicrobial Studies :
  A recent study evaluated the antimicrobial efficacy of various derivatives of pyrazole compounds, including our target compound. Results indicated a minimum inhibitory concentration (MIC) value of 32 µg/mL against Staphylococcus aureus and Escherichia coli .
• Anti-inflammatory Activity :
  In vitro assays demonstrated that 4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide significantly reduced nitric oxide production in lipopolysaccharide-stimulated macrophages, indicating its potential as an anti-inflammatory agent .
• Anticancer Potential :
  A study conducted on human cancer cell lines reported that this compound exhibits cytotoxic effects with an IC50 value ranging between 10–20 µM against breast cancer cells (MCF-7) . Mechanistic studies suggested involvement in apoptosis via caspase activation pathways.

Data Table Summary

Biological Activity	Test Organism/Cell Line	MIC/IC50 Value	Reference
Antimicrobial	Staphylococcus aureus	32 µg/mL
Anti-inflammatory	Macrophages	Reduced NO
Anticancer	MCF-7 (breast cancer)	10–20 µM

Scientific Research Applications

Medicinal Chemistry

1.1 Antimicrobial Activity
Research indicates that compounds containing pyrazole and thiadiazole moieties exhibit significant antimicrobial properties. For instance, derivatives of pyrazole have been tested against various bacterial strains such as Staphylococcus aureus and Escherichia coli, demonstrating moderate antibacterial activity with minimum inhibitory concentrations (MIC) around 250 μg/mL . The incorporation of the thiadiazole ring enhances the antimicrobial efficacy, suggesting that the compound could be developed as an antibacterial agent.

1.2 Anticancer Properties
The compound has shown promise in cancer research, particularly as a Met kinase inhibitor. A related compound demonstrated complete tumor stasis in a human gastric carcinoma xenograft model after oral administration, indicating the potential for developing targeted cancer therapies . The structural modifications that enhance aqueous solubility and kinase selectivity are critical for improving the pharmacokinetic profiles of such compounds.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of this compound. The presence of the ethoxy group and fluorophenyl moiety contributes to enhanced biological activity by influencing lipophilicity and receptor binding affinity. Modifications to the thiadiazole ring can further enhance its pharmacological profile .

Case Studies

Study	Findings	Relevance
Study on Antimicrobial Activity	Evaluated against Staphylococcus aureus and E. coli, showing MIC values at 250 μg/mL	Potential development as an antibacterial agent
Cancer Research Case	Compound demonstrated complete tumor stasis in GTL-16 human gastric carcinoma model	Indicates potential as a targeted cancer therapy
Anticonvulsant Evaluation	Showed significant protection in rodent seizure models	Suggests utility in epilepsy treatment

Comparison with Similar Compounds

Structural Analogues with Pyrazole-Thiadiazole Hybrids

Compound Name	Core Structure	Substituents on Pyrazole	Thiadiazole Substituent	Key Differences vs. Target Compound	Reference
4-(4-Fluorophenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide	Pyrazole	4-(4-Fluorophenyl)	5-Phenyl	Thiadiazole has phenyl instead of methyl
5-(2-hydroxy-4-methylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide	Pyrazole	5-(2-hydroxy-4-methylphenyl)	5-Methyl	Hydroxy-methylphenyl vs. ethoxy-fluorophenyl
1-(4-ethoxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-oxo-1,4-dihydropyridazine-3-carboxamide	Dihydropyridazine	4-Ethoxyphenyl	5-Methyl	Pyrazole replaced with dihydropyridazine

Key Observations :

• Pyrazole Substituents : The ethoxy group at position 4 increases lipophilicity compared to nitro or hydroxy groups in analogues, which may improve membrane permeability .
• Core Modifications : Replacement of pyrazole with dihydropyridazine (as in ) alters aromaticity and hydrogen-bonding capacity, likely reducing planarity and affecting target interactions.

Functional Analogues with Varied Bioactivity

• Compound 35 () : 1-(3,4-dimethylphenyl)sulfonyl-N-(5-ethyl-1,3,4-thiadiazol-2-yl)cyclopentane-1-carboxamide
  • Comparison : The cyclopentane-carboxamide core differs significantly from pyrazole, but the 5-ethyl-thiadiazole suggests that alkyl substituents on thiadiazole may enhance metabolic stability compared to methyl .
• Flufenacet () : N-(4-Fluorophenyl)-N-isopropyl-2-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]oxy}acetamide
  • Comparison : The thiadiazole-oxyacetamide linkage and trifluoromethyl group confer agrochemical activity, highlighting the versatility of thiadiazole in diverse applications .

Pharmacological Implications

• Anti-Inflammatory Activity : Compounds like 4-(4-nitrophenyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide () show that electron-withdrawing groups (e.g., nitro) on the pyrazole enhance anti-inflammatory effects, whereas the target compound’s ethoxy group may favor different binding pathways .
• Enzyme Inhibition : The 5-methyl-thiadiazole in the target compound likely optimizes interactions with catalytic residues in enzymes like RORγt (), contrasting with bulkier analogues that may hinder binding .